142-96-1

Dibutyl ether

In Stock

• CAS RN:
• 142-96-1

• Formula:
• C8H18O
  (CH3CH2CH2CH2)2O
  C8H18O

• InChI:
• InChI=1S/C8H18O/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3

• InChIKey:
• DURPTKYDGMDSBL-UHFFFAOYSA-N

• Dibutyl ether is commonly used as solvent for various reactions. It forms azeotropic compositions with various organic solvents and the vapour/liquid equilibria of its binary mixtures have been investigated by head-space gas chromatography.
  Dibutyl ether is being considered as an alternative fuel for diesel engines due to its non-miscibility in water, high cetane number and energy content.
  Dibutyl ether is commonly used as a solvent for various reactions. It forms azeotropic compositions with various organic solvents and the vapor/liquid equilibria of its binary mixtures have been investigated by head-space gas chromatography.
  N-butyl ether appears as a clear colorless liquid with an ethereal odor. Flash point below 141°F. Less dense than water and insoluble in water. Vapors heavier than air. Irritates the eyes, nose, throat, and respiratory tract.
  

Ki20227

In Stock

• CAS RN:
• 623142-96-1

• Formula:
• C24H24N4O5S

• InChI:
• InChI=1S/C24H24N4O5S/c1-14(23-26-9-10-34-23)27-24(29)28-17-6-5-15(11-20(17)30-2)33-19-7-8-25-18-13-22(32-4)21(31-3)12-16(18)19/h5-14H,1-4H3,(H2,27,28,29)

• InChIKey:
• SHPFDGWALWEPGS-UHFFFAOYSA-N

• Ki20227 is an inhibitor of macrophage colony stimulating factor 1 (CSF1) receptor tyrosine kinase (c-Fms;  IC50 = 2 nM). It inhibits CSF1-dependent c-Fms phosphorylation in a dose-dependent manner in RAW264.7 cells and reduces CSF1-dependent growth of M-NFS-60 cells (IC50 = 14 nM). Ki20227 suppresses development of TRAP-positive osteoclast-like cells from murine bone marrow (IC50 = 40 nM) and decreases the number and area of osteolytic lesions on femurs and tibiae in a murine A375 subcutaneous xenograft model. Ki20227 also reduces TNF-α infiltration and osteolytic bone destruction in a collagen-induced arthritis (CIA) mouse model.
  Ki 20227 is a c-fms tyrosine kinase inhibitor, which suppresses osteoclast differentiation and osteolytic bone destruction in a bone metastasis model.
  KI-20227 is a potent and orally active inhibitor of c-Fms tyrosine kinase (M-CSFR, CSF...

N-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]cyclopropanamine

In Stock

• CAS RN:
• 1250142-96-1

• Formula:
• C10H14N2O

• InChI:
• InChI=1S/C10H14N2O/c1-2-7(1)10-5-9(12-13-10)6-11-8-3-4-8/h5,7-8,11H,1-4,6H2

• InChIKey:
• KNGPXHVTNMFVGH-UHFFFAOYSA-N

• N-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]cyclopropanamine is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.235. The purity is usually 95%.